4-(3-chloro-4-methoxybenzoyl)-5-(2-fluorophenyl)-3-hydroxy-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C24H24ClFN2O5
• Molecular Weight: 474.9 g/mol
• IUPAC Name: (E)-(3-chloro-4-methoxyphenyl)-[2-(2-fluorophenyl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]methanolate
• InChI: InChI=1S/C24H24ClFN2O5/c1-32-19-7-6-15(14-17(19)25)22(29)20-21(16-4-2-3-5-18(16)26)28(24(31)23(20)30)9-8-27-10-12-33-13-11-27/h2-7,14,21,29H,8-13H2,1H3/b22-20+
• InChI Key: YVNRSXHQTQSXQF-LSDHQDQOSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CC[NH+]3CCOCC3)C4=CC=CC=C4F)/[O-])Cl
• SMILES: COC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CCN3CCOCC3)C4=CC=CC=C4F)O)Cl
• Canonical SMILES: COC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CC[NH+]3CCOCC3)C4=CC=CC=C4F)[O-])Cl

Description

4-(3-chloro-4-methoxybenzoyl)-5-(2-fluorophenyl)-3-hydroxy-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential in the development of new drugs. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 4-(3-chloro-4-methoxybenzoyl)-5-(2-fluorophenyl)-3-hydroxy-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one involves the inhibition of various enzymes and receptors in the body. The compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins. It has also been found to inhibit the activity of the tumor necrosis factor-alpha (TNF-alpha) and interleukin-1beta (IL-1beta), which are pro-inflammatory cytokines.
Biochemical and Physiological Effects:
The compound 4-(3-chloro-4-methoxybenzoyl)-5-(2-fluorophenyl)-3-hydroxy-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one has been found to exhibit various biochemical and physiological effects. It has been found to exhibit anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation. The compound has also been found to exhibit antitumor effects, making it a potential candidate for the treatment of cancer.

Advantages and Limitations for Lab Experiments

The compound 4-(3-chloro-4-methoxybenzoyl)-5-(2-fluorophenyl)-3-hydroxy-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one has several advantages for lab experiments. It is a stable compound that can be easily synthesized in the lab. It also exhibits significant pharmacological activities, making it a useful tool for studying various diseases. However, the compound also has limitations, including its low solubility in water and its potential toxicity.

Future Directions

The compound 4-(3-chloro-4-methoxybenzoyl)-5-(2-fluorophenyl)-3-hydroxy-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one has several potential future directions for research. One potential direction is the development of new drugs based on the compound. Another potential direction is the study of the compound's potential in the treatment of various diseases, including Alzheimer's disease and Parkinson's disease. Additionally, further research can be conducted to study the compound's mechanism of action and its potential toxicity.
In conclusion, the compound 4-(3-chloro-4-methoxybenzoyl)-5-(2-fluorophenyl)-3-hydroxy-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one is a promising candidate for the development of new drugs. It exhibits significant pharmacological activities and has several potential future directions for research. However, further research is needed to fully understand the compound's mechanism of action and potential toxicity.

Synthesis Methods

The synthesis of 4-(3-chloro-4-methoxybenzoyl)-5-(2-fluorophenyl)-3-hydroxy-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one involves several steps. The initial step involves the reaction of 3-chloro-4-methoxybenzoic acid with thionyl chloride to produce 3-chloro-4-methoxybenzoyl chloride. This is then reacted with 2-fluorophenylacetic acid in the presence of a base to form 4-(3-chloro-4-methoxybenzoyl)-5-(2-fluorophenyl)-3-hydroxy-1-[2-(hydroxyethyl)]-1,5-dihydro-2H-pyrrol-2-one. Finally, the compound is treated with morpholine to obtain the desired product.

Scientific Research Applications

The compound 4-(3-chloro-4-methoxybenzoyl)-5-(2-fluorophenyl)-3-hydroxy-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one has been extensively studied for its potential in the development of new drugs. It has been found to exhibit various pharmacological activities, including anti-inflammatory, analgesic, and antitumor effects. The compound has also been studied for its potential in the treatment of Alzheimer's disease and Parkinson's disease.